Cas no 71289-64-0 (3-[(2,4-dichlorophenyl)methoxy]benzaldehyde)

• Product Name: 3-[(2,4-dichlorophenyl)methoxy]benzaldehyde
• CAS No: 71289-64-0
• MF: C₁₄H₁₀Cl₂O₂
• MW: 281.13400220871
• MDL: MFCD00762086
• CID: 548190
• PubChem ID: 870569
• Update Time: 2025-07-19

3-[(2,4-dichlorophenyl)methoxy]benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-((2,4-Dichlorobenzyl)oxy)benzaldehyde
• 3-[(2,4-DICHLOROBENZYL)OXY]BENZALDEHYDE
• Benzaldehyde,3-[(2,4-dichlorophenyl)methoxy]-
• 3-[(2,4-dichlorobenzyl)oxy]benzaldehyde(SALTDATA: FREE)
• AKOS B014304
• Albb-001431
• ART-CHEM-BB B014304
• ASISCHEM N40488
• CHEMBRDG-BB 3014304
• 3-[(2,4-dichlorophenyl)methoxy]benzaldehyde
• CS-0245279
• Z26383738
• NCGC00341064-01
• BIM-0012278.P001
• EN300-302680
• 3-[(2,4-Dichlorobenzyl)oxy]benzaldehyde, AldrichCPR
• DTXSID10970205
• CB15393
• QXYGWKAALLBFLB-UHFFFAOYSA-N
• 71289-64-0
• SMSF0005911
• CBMicro_012174
• AB01332059-02
• VS-05320
• 5487-18-3
• AKOS000273751
• 3-(2,4-Dichlorobenzyloxy)benzaldehyde
• MFCD00762086
• Benzaldehyde, 3-[(2,4-dichlorophenyl)methoxy]-
• SCHEMBL12516120
• BBL016412
• STK200419

• MDL： MFCD00762086
• Inchi： 1S/C14H10Cl2O2/c15-12-5-4-11(14(16)7-12)9-18-13-3-1-2-10(6-13)8-17/h1-8H,9H2
• InChI Key： QXYGWKAALLBFLB-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1COC1C=CC=C(C=O)C=1)Cl

Computed Properties

• Exact Mass: 280.00600
• Monoisotopic Mass: 280.0057849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 412.9±35.0 °C at 760 mmHg
• Flash Point: 169.6±24.9 °C
• PSA: 26.30000
• LogP: 4.38490
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

3-[(2,4-dichlorophenyl)methoxy]benzaldehyde Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 22-36
• Safety Instruction： 26
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 3-[(2,4-dichlorophenyl)methoxy]benzaldehyde

Recent Advances in the Study of 3-[(2,4-dichlorophenyl)methoxy]benzaldehyde (CAS: 71289-64-0) in Chemical Biology and Pharmaceutical Research

The compound 3-[(2,4-dichlorophenyl)methoxy]benzaldehyde (CAS: 71289-64-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This aromatic aldehyde derivative, characterized by its dichlorophenyl and benzaldehyde moieties, has shown promising potential in various applications, including drug discovery, enzyme inhibition, and antimicrobial activity. Recent studies have explored its synthesis, structural modifications, and biological activities, shedding light on its mechanistic pathways and therapeutic possibilities.

One of the key areas of interest is the role of 3-[(2,4-dichlorophenyl)methoxy]benzaldehyde in the inhibition of specific enzymes involved in inflammatory and metabolic pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. The study utilized molecular docking and kinetic assays to elucidate the binding interactions and inhibition kinetics, revealing a competitive inhibition mechanism with a Ki value in the nanomolar range.

In addition to its anti-inflammatory properties, recent research has highlighted the antimicrobial potential of 3-[(2,4-dichlorophenyl)methoxy]benzaldehyde. A study conducted by researchers at the University of Cambridge and published in Bioorganic & Medicinal Chemistry Letters in early 2024 reported its efficacy against drug-resistant strains of Staphylococcus aureus and Escherichia coli. The compound's ability to disrupt bacterial cell membrane integrity and inhibit biofilm formation was identified as a key mechanism of action, making it a candidate for further development as an antimicrobial agent.

Another significant advancement is the exploration of 3-[(2,4-dichlorophenyl)methoxy]benzaldehyde as a precursor in the synthesis of novel heterocyclic compounds. Researchers at the National University of Singapore recently published a paper in Organic Letters detailing a one-pot synthesis of benzimidazole derivatives using this aldehyde as a starting material. The resulting compounds exhibited enhanced bioactivity, including antitumor and antiviral effects, underscoring the versatility of 3-[(2,4-dichlorophenyl)methoxy]benzaldehyde in medicinal chemistry.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of 3-[(2,4-dichlorophenyl)methoxy]benzaldehyde. Issues such as solubility, metabolic stability, and off-target effects need to be addressed to facilitate its transition from bench to bedside. Ongoing research is focused on structural modifications, such as the introduction of hydrophilic groups or prodrug strategies, to improve its drug-like properties.

In conclusion, 3-[(2,4-dichlorophenyl)methoxy]benzaldehyde (CAS: 71289-64-0) represents a multifaceted compound with significant potential in chemical biology and pharmaceutical applications. Its diverse biological activities, coupled with its utility as a synthetic intermediate, make it a valuable subject of ongoing research. Future studies will likely focus on translational aspects, including preclinical efficacy and safety evaluations, to unlock its full therapeutic potential.